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Compound of Interest

Compound Name: 4-Hydroxy-3-methoxybenzonitrile

Cat. No.: B1293924 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 4-Hydroxy-3-
methoxybenzonitrile

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 4-Hydroxy-3-methoxybenzonitrile (CAS No.

4421-08-3). Adherence to these protocols is essential for ensuring a safe laboratory

environment and minimizing exposure risks.

Hazard and Exposure Data
4-Hydroxy-3-methoxybenzonitrile is a compound that requires careful handling due to its

potential health hazards. It is harmful if swallowed, comes into contact with the skin, or is

inhaled.[1] It is also known to cause skin and serious eye irritation.[2] The following table

summarizes key hazard information and recommended protective measures.
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Hazard
Classification

GHS Pictogram
Precautionary
Statements

Recommended
Personal Protective
Equipment (PPE)

Acute Toxicity, Oral

(Category 4)
Warning

H302: Harmful if

swallowed

Chemical-resistant

gloves (e.g., nitrile),

Lab coat

Acute Toxicity, Dermal

(Category 4)
Warning

H312: Harmful in

contact with skin

Chemical-resistant

gloves (e.g., nitrile),

Lab coat

Acute Toxicity,

Inhalation (Category

4)

Warning
H332: Harmful if

inhaled

NIOSH-approved

respirator (e.g., N95

dust mask)

Skin Irritation

(Category 2)
Warning

H315: Causes skin

irritation

Chemical-resistant

gloves (e.g., nitrile),

Lab coat

Eye Irritation

(Category 2)
Warning

H319: Causes serious

eye irritation

Safety glasses with

side shields or

goggles

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

Warning
H335: May cause

respiratory irritation

NIOSH-approved

respirator

Operational Plan for Safe Handling
A systematic approach is critical when working with 4-Hydroxy-3-methoxybenzonitrile. The

following step-by-step operational plan outlines the procedures for safe handling from receipt to

disposal.

Preparation and Engineering Controls:
Ventilation: Always handle 4-Hydroxy-3-methoxybenzonitrile in a well-ventilated area,

preferably within a chemical fume hood.[3][4]
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Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

Gather Materials: Before starting, ensure all necessary PPE, spill containment materials, and

waste disposal containers are within reach.

Donning Personal Protective Equipment (PPE):
Gloves: Wear chemical-resistant gloves, such as nitrile gloves. Inspect gloves for any signs

of damage before use.

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Lab Coat: A clean, buttoned lab coat should be worn to protect street clothing.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator (e.g., N95 dust mask) is required.

Handling the Chemical:
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

Weighing: If weighing is necessary, do so in a fume hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

No Food or Drink: Do not eat, drink, or smoke in the laboratory area where this chemical is

handled.

Storage:
Container: Store in a tightly closed, properly labeled container.[3]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.
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Security: Store in a locked cabinet or area to restrict access.

Disposal Plan
Proper disposal of 4-Hydroxy-3-methoxybenzonitrile and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused or waste 4-Hydroxy-3-methoxybenzonitrile as

hazardous chemical waste.[3] It must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's environmental health and safety (EHS) office

for specific guidance.

Contaminated Materials: Any materials contaminated with 4-Hydroxy-3-
methoxybenzonitrile, such as gloves, filter paper, and empty containers, should also be

treated as hazardous waste and disposed of accordingly.

Empty Containers: "Empty" containers may still retain hazardous residues. Do not reuse

them. They should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. The defaced, rinsed container can then be disposed of as regular solid

waste, pending EHS approval.

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, a prompt and coordinated response is essential to mitigate hazards. The

following workflow outlines the necessary steps.

Caption: Workflow for responding to a chemical spill of 4-Hydroxy-3-methoxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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